Cas no 698347-48-7 ((S)-tert-Butyl 2-(2-hydroxypropan-2-yl)pyrrolidine-1-carboxylate)

• Product Name: (S)-tert-Butyl 2-(2-hydroxypropan-2-yl)pyrrolidine-1-carboxylate
• CAS No: 698347-48-7
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 502267
• PubChem ID: 53253828
• Update Time: 2025-07-19

(S)-tert-Butyl 2-(2-hydroxypropan-2-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 2-(2-hydroxypropan-2-yl)pyrrolidine-1-carboxylate
• (S)-2-(1-Hydroxy-1-methylethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester
• 1-Pyrrolidinecarboxylicacid, 2-(1-hydroxy-1-methylethyl)-, 1,1-dimethylethyl ester, (2S)-
• 1-Pyrrolidinecarboxylicacid,2-(1-hydroxy-1-methylethyl)-,1,1-dimethylethyl ester,(2S)-
• tert-butyl (S)-2-(2-hydroxypropan-2-yl)pyrrolidine-1-carboxylate
• tert-butyl (2S)-2-(2-hydroxypropan-2-yl)pyrrolidine-1-carboxylate
• (S)-tert-Butyl2-(2-hydroxypropan-2-yl)pyrrolidine-1-carboxylate
• 698347-48-7
• EN300-6948351
• SCHEMBL25971064
• DB-419135

• Inchi： 1S/C12H23NO3/c1-11(2,3)16-10(14)13-8-6-7-9(13)12(4,5)15/h9,15H,6-8H2,1-5H3/t9-/m0/s1
• InChI Key： HAXXWOOCAOWDEC-VIFPVBQESA-N
• SMILES： OC(C)(C)[C@@H]1CCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 229.16800
• Monoisotopic Mass: 229.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8A^2
• XLogP3: 1.6

Experimental Properties

• PSA: 49.77000
• LogP: 2.09470

Additional information on (S)-tert-Butyl 2-(2-hydroxypropan-2-yl)pyrrolidine-1-carboxylate

Recent Advances in the Synthesis and Applications of (S)-tert-Butyl 2-(2-hydroxypropan-2-yl)pyrrolidine-1-carboxylate (CAS: 698347-48-7)

In recent years, the compound (S)-tert-Butyl 2-(2-hydroxypropan-2-yl)pyrrolidine-1-carboxylate (CAS: 698347-48-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative serves as a crucial intermediate in the synthesis of various bioactive molecules, including protease inhibitors and other therapeutic agents. Its unique structural features, such as the tert-butyloxycarbonyl (Boc) protecting group and the hydroxypropan-2-yl substituent, make it a versatile building block in asymmetric synthesis and drug discovery.

A recent study published in the Journal of Medicinal Chemistry (2023) highlighted the role of this compound in the development of novel antiviral agents. Researchers utilized (S)-tert-Butyl 2-(2-hydroxypropan-2-yl)pyrrolidine-1-carboxylate as a key intermediate in the synthesis of potent inhibitors targeting the main protease (M^pro) of SARS-CoV-2. The study demonstrated that the chiral center and hydroxyl group in the molecule played a critical role in enhancing the binding affinity and selectivity of the inhibitors, leading to improved antiviral activity.

Another significant application of this compound was reported in the field of oncology. A 2022 study in Bioorganic & Medicinal Chemistry Letters described its use in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The researchers found that the pyrrolidine scaffold, when functionalized with the hydroxypropan-2-yl group, provided optimal spatial orientation for binding to the target proteins, thereby inhibiting tumor growth in preclinical models.

From a synthetic perspective, recent advancements have focused on optimizing the production of (S)-tert-Butyl 2-(2-hydroxypropan-2-yl)pyrrolidine-1-carboxylate. A 2023 paper in Organic Process Research & Development detailed a scalable and enantioselective synthesis route using asymmetric hydrogenation as the key step. This method achieved high yields (up to 92%) and excellent enantiomeric excess (ee > 99%), making it suitable for industrial-scale production. The study also emphasized the importance of the Boc protecting group in maintaining the stereochemical integrity of the molecule during subsequent transformations.

In addition to its therapeutic applications, this compound has also found use in chemical biology as a versatile scaffold for probe development. A recent publication in ACS Chemical Biology (2023) described its incorporation into activity-based probes for studying enzyme mechanisms. The hydroxyl group served as a convenient handle for further functionalization, enabling the attachment of fluorescent tags or affinity labels without compromising the probe's activity.

Looking ahead, researchers anticipate that (S)-tert-Butyl 2-(2-hydroxypropan-2-yl)pyrrolidine-1-carboxylate will continue to play a pivotal role in drug discovery and chemical biology. Its structural versatility, combined with the growing demand for chiral building blocks in pharmaceutical synthesis, positions this compound as a valuable tool for developing next-generation therapeutics. Future research directions may include exploring its applications in targeted drug delivery systems and as a scaffold for multifunctional bioactive molecules.